1,4-Bis{3-nitrobenzoyl}-1,4-diazepane

• Molecular Formula: C19H18N4O6
• Molecular Weight: 398.4g/mol
• IUPAC Name: [4-(3-nitrobenzoyl)-1,4-diazepan-1-yl]-(3-nitrophenyl)methanone
• InChI: InChI=1S/C19H18N4O6/c24-18(14-4-1-6-16(12-14)22(26)27)20-8-3-9-21(11-10-20)19(25)15-5-2-7-17(13-15)23(28)29/h1-2,4-7,12-13H,3,8-11H2
• InChI Key: URLHZAAHRBYGCY-UHFFFAOYSA-N
• SMILES: C1CN(CCN(C1)C(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)C3=CC(=CC=C3)[N+](=O)[O-]

Description

1,4-Bis{3-nitrobenzoyl}-1,4-diazepane is a seven-membered diazepane ring substituted at the 1- and 4-positions with meta-nitrobenzoyl groups. The compound’s structural flexibility and nitro group positioning make it a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry .

Comparison with Similar Compounds

Positional Isomers: 1,4-Bis{2-nitrobenzoyl}-1,4-diazepane

• Structural Difference : The 2-nitro isomer (CAS 438474-15-8) places nitro groups in the ortho position on the benzoyl rings. This introduces steric hindrance and alters electronic effects compared to the meta-substituted target compound .
• Implications: Ortho-substitution may reduce conformational flexibility and hinder interactions with biological targets due to steric clashes.

Sulfonyl-Substituted Analogues: SB-756050

• Structure : 1,4-Bis(sulfonyl)-1,4-diazepane (GlaxoSmithKline) replaces nitrobenzoyl with sulfonyl groups.
• Pharmacology: Acts as a TGR5 agonist with micromolar potency but exhibited poor oral bioavailability and nonlinear pharmacokinetics in human trials .

Pyridinyl Derivatives: 1-(5-Phenylpyridin-3-yl)-1,4-diazepane

• Structure : Features a pyridine ring substituted with a phenyl group, enhancing aromatic interactions.
• Application : Used in nicotinic acetylcholine receptor (nAChR) studies, demonstrating the role of aromatic moieties in receptor binding .
• Contrast : The nitrobenzoyl groups in the target compound may engage in hydrogen bonding or nitro-mediated interactions absent in purely aromatic derivatives.

Antiviral Compound C15

• Structure : 1,4-Bis(3-methyl-4-pyridinyl)-1,4-diazepane (C15) showed anti-respiratory syncytial virus (RSV) activity (IC50 = 0.13 μM) .
• SAR Insight : Pyridinyl substituents favor antiviral activity, whereas nitrobenzoyl groups might redirect bioactivity toward other targets (e.g., enzymes or receptors sensitive to nitro groups).

Chlorophenyl Derivatives

• Example : 1-((4-Chlorophenyl)(phenyl)methyl)-1,4-diazepane (antimalarial candidate) .
• Comparison : Chlorine’s electronegativity and hydrophobic effects differ from nitro groups, impacting target selectivity and metabolic stability.

Structural and Pharmacokinetic Analysis

Table 1: Key Properties of Selected 1,4-Diazepane Derivatives

Compound	Substituents	Molecular Weight*	Biological Activity	Pharmacokinetic Notes
1,4-Bis{3-nitrobenzoyl}	3-nitrobenzoyl	~443.3 g/mol	Unknown (hypothetical)	Moderate lipophilicity
1,4-Bis{2-nitrobenzoyl}	2-nitrobenzoyl	~443.3 g/mol	Not reported	High steric hindrance
SB-756050	Sulfonyl	~356.4 g/mol	TGR5 agonist	Poor oral bioavailability
C15	3-methyl-4-pyridinyl	~284.4 g/mol	Anti-RSV (IC50 = 0.13 μM)	Not reported
1-(5-Phenylpyridin-3-yl)	Phenylpyridinyl	~265.3 g/mol	nAChR ligand	Radioligand binding

*Calculated based on substituent molecular weights.

Electronic and Steric Effects

• Nitrobenzoyl vs. Sulfonyl groups, while polar, lack nitro’s resonance effects .
• Aromatic vs. Nitro : Pyridinyl and phenyl groups enable π-π stacking in receptors, whereas nitro groups may participate in redox reactions or serve as hydrogen bond acceptors .

Metabolic Considerations

Nitro groups are prone to enzymatic reduction, forming hydroxylamines or amines, which could introduce toxicity concerns. This contrasts with sulfonyl or pyridinyl groups, which undergo different metabolic pathways (e.g., oxidation or conjugation) .